![molecular formula C19H17F3N4OS B2874810 3-methyl-N-[[5-methylsulfanyl-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]methyl]benzamide CAS No. 391916-98-6](/img/structure/B2874810.png)
3-methyl-N-[[5-methylsulfanyl-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]methyl]benzamide
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Description
3-methyl-N-[[5-methylsulfanyl-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]methyl]benzamide is a useful research compound. Its molecular formula is C19H17F3N4OS and its molecular weight is 406.43. The purity is usually 95%.
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Scientific Research Applications
Catalyst- and Solvent-Free Synthesis
One area of application involves the catalyst- and solvent-free synthesis of heterocyclic compounds. For example, an efficient approach for the regioselective synthesis of related compounds has been developed, using microwave-assisted Fries rearrangement under catalyst- and solvent-free conditions. Theoretical studies carried out by density functional theory (DFT) calculations support these findings, indicating the compounds' potential in facilitating green chemistry methodologies (Moreno-Fuquen et al., 2019).
Antimicrobial Activities
The compound's derivatives have shown promise in antimicrobial applications. For instance, novel Schiff bases synthesized from related compounds were evaluated for their antibacterial and antifungal activity, demonstrating potential as biologically active agents (Mange et al., 2013).
Theoretical and Structural Studies
Theoretical and structural studies of related compounds provide insights into their molecular conformations and intermolecular interactions, contributing to a deeper understanding of their chemical behavior. Such studies can inform the design of new compounds with tailored properties for various research applications (Chinthal et al., 2020).
Application in Drug Metabolism Studies
Although the specific compound mentioned is not directly referenced in the available literature, related compounds have been studied for their metabolic pathways in drug metabolism research. These studies aim to understand how novel compounds are metabolized in the body, contributing to the development of new drugs with improved pharmacokinetic profiles.
Novel Antiviral Agents
Research into benzamide-based derivatives has identified compounds with significant antiviral activities against bird flu influenza (H5N1), highlighting the potential of this chemical class in developing new antiviral drugs (Hebishy et al., 2020).
properties
IUPAC Name |
3-methyl-N-[[5-methylsulfanyl-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17F3N4OS/c1-12-5-3-6-13(9-12)17(27)23-11-16-24-25-18(28-2)26(16)15-8-4-7-14(10-15)19(20,21)22/h3-10H,11H2,1-2H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHAVPUWSLAGQCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NCC2=NN=C(N2C3=CC=CC(=C3)C(F)(F)F)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17F3N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.